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Compound of Interest

Compound Name: 2-Chloro-6-iodopyridin-3-amine

CAS No.: 1032507-20-2

Cat. No.: B581208

Get Quote

Executive Safety Directive
Immediate Action Required: Treat 2-Chloro-6-iodopyridin-3-amine as a Halogenated Toxic

Organic.

Unlike standard organic intermediates, this compound carries a dual-halogen load (Chlorine

and Iodine) on a pyridine ring. Improper disposal into standard non-halogenated waste streams

will result in the release of corrosive acid gases (HCl and HI) during incineration, damaging

facility scrubbers and violating EPA/RCRA compliance.

Critical Safety Profile:

Primary Hazard: Acute Toxicity (Oral/Dermal) & Severe Irritant.

Waste Classification: Halogenated Organic Waste (Segregation Mandatory).

Incompatibility: Strong Oxidizers, Acid Chlorides, Chloroformates (Risk of exothermic

runaway).
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Chemical Profile & Hazard Assessment
Understanding the physicochemical properties is the first step in a self-validating safety

protocol.

Property Specification Operational Implication

Chemical Name 2-Chloro-6-iodopyridin-3-amine
Official shipping/manifest

name.

CAS Number 1032507-20-2
Use for waste manifesting and

inventory tracking.

Formula / MW C₅H₄ClIN₂ / 254.46 g/mol

High molecular weight due to

Iodine; heavy metal waste

protocols do not apply, but

halogen protocols do.

Physical State Solid (Light brown/off-white)

Dust inhalation risk; requires

N95 or P100 respiratory

protection during weighing.

Acidity/Basicity Weak Base (Pyridine amine)

Do not mix with strong acids in

waste containers (exothermic

salt formation).

GHS Signal WARNING / DANGER

H302 (Harmful if swallowed),

H315 (Skin Irritant), H319 (Eye

Irritant), H335 (Resp.[1]

Irritant).

The Disposal Workflow (Step-by-Step)
This protocol utilizes a "Source-to-Stream" logic. You must validate the state of the chemical

(Solid vs. Solution) before selecting the waste stream.

Phase 1: Pre-Disposal Stabilization
Goal: Render the material safe for transport to the central accumulation area.
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Quenching (If in reaction mixture):

If the amine is unreacted in a reaction mixture containing oxidizers or active halides,

quench carefully with water or mild buffer to destroy reactive species before bottling.

Self-Validation Check: Measure pH. Ensure pH is between 6–9 to prevent acid/base

catalysis in the waste drum.

Solid Waste Packaging:

Do not sweep loose powder into a general trash bin.

Collect solids in a sealable wide-mouth jar (HDPE or Glass).

Label as "Solid Waste: Toxic, Halogenated Organics."

Phase 2: Waste Stream Segregation
The Causality: We segregate halogens because their thermal destruction requires specific

temperatures and exhaust scrubbing to prevent the formation of Dioxins and corrosive acids.

Stream A (Incorrect): Non-Halogenated Solvents (Acetone, Ethanol, Toluene).

Risk:[2][3][4] If 2-Chloro-6-iodopyridin-3-amine enters this stream, it contaminates the

entire drum, forcing the disposal vendor to reclassify 55 gallons of fuel-blending waste as

high-cost incineration waste.

Stream B (Correct): Halogenated Organics (DCM, Chloroform, Iodinated compounds).

Action: Dissolve small residues in Dichloromethane (DCM) or dispose of the solid

container directly into the Halogenated Solids drum.

Phase 3: Labeling & Manifesting
Every container must carry a hazardous waste tag with the following specific data:

Constituents: 2-Chloro-6-iodopyridin-3-amine (Write out full name; do not use

abbreviations).
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Hazards Marked: Toxic, Irritant.

Visual Decision Logic (Workflow)
The following diagram illustrates the critical decision points for disposing of this compound.

Note the strict separation from Oxidizers and Acids.

Waste: 2-Chloro-6-iodopyridin-3-amine

Physical State?

Solid / Powder

Dry

Solution / Mother Liquor
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Double Bag or
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Halogenated
(DCM, Chloroform)

Solvent is Halo

Stream: HALOGENATED ORGANIC WASTE
(High Temp Incineration)

Must upgrade to
Halo Stream due to solute

STOP: Do not mix with
Acids or Oxidizers
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Click to download full resolution via product page

Figure 1: Decision tree ensuring halogenated load is correctly routed to high-temperature

incineration streams.

Emergency Contingencies
Trustworthiness is built on preparedness. Anticipate failure modes.

Scenario A: Benchtop Spill (Solid)

Evacuate: Clear the immediate area of personnel.

PPE Upgrade: Wear double nitrile gloves, safety goggles, and an N95 respirator (dust

hazard).

Contain: Cover with a damp paper towel to prevent dust generation.

Clean: Scoop up material. Wipe area with a soap/water solution (amines are basic; mild

soap helps solubilize).

Disposal: Place all cleanup materials into the Halogenated Solid Waste bin.

Scenario B: Skin Exposure

Drench: Immediately wash with soap and copious water for 15 minutes. Iodine compounds

can stain and absorb; rapid dilution is key.

Assess: If redness or burning persists, seek medical attention. Provide the SDS to the

physician (highlighting the halogenated pyridine structure).

Regulatory & Compliance Context
EPA Waste Code: This material is generally not P-listed or U-listed (unless pure commercial

grade discarded, check local listings). It is regulated as Characteristic Hazardous Waste due

to toxicity and halogen content.

DOT Shipping (Waste):
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UN Number: UN 2811

Proper Shipping Name: Toxic solids, organic, n.o.s. (2-Chloro-6-iodopyridin-3-amine)

Class: 6.1

Packing Group: III
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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